N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide

• Molecular Formula: C21H15Cl2FN6O3
• Molecular Weight: 489.3 g/mol
• IUPAC Name: N-[4-chloro-1-[(4-fluorophenyl)methyl]pyrazol-3-yl]-4-[(4-chloro-3-nitropyrazol-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H15Cl2FN6O3/c22-17-11-28(9-14-3-7-16(24)8-4-14)26-19(17)25-21(31)15-5-1-13(2-6-15)10-29-12-18(23)20(27-29)30(32)33/h1-8,11-12H,9-10H2,(H,25,26,31)
• InChI Key: AUKWZTGDYDNPEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C(=N2)[N+](=O)[O-])Cl)C(=O)NC3=NN(C=C3Cl)CC4=CC=C(C=C4)F

Description

N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide is a complex organic compound that features a unique arrangement of pyrazole and benzamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole intermediates, followed by the introduction of the benzamide group. Key reagents include chlorinating agents, fluorinating agents, and nitrating agents, which are used under controlled conditions to ensure the desired substitutions on the pyrazole rings.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch reactors where the reaction conditions (temperature, pressure, and pH) are meticulously controlled. The use of catalysts and solvents that facilitate the reaction while minimizing by-products is crucial for achieving high yields and purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove nitro groups or reduce double bonds.

Substitution: Halogen atoms (chlorine and fluorine) can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amines or other reduced forms of the compound.

Scientific Research Applications

N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide has several applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Researchers are exploring its use as a lead compound for developing new pharmaceuticals.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide exerts its effects involves interactions with specific molecular targets. These targets could include enzymes or receptors that are critical for certain biological processes. The compound’s structure allows it to bind to these targets, potentially inhibiting or modifying their activity. Pathways involved might include signal transduction pathways or metabolic pathways, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

N-[4-chloro-1-(4-fluorobenzyl)-1H-pyrazol-3-yl]-4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzamide: shares similarities with other pyrazole-based compounds, such as:

Uniqueness

What sets this compound apart is its specific arrangement of functional groups, which confer unique chemical and biological properties